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Compound of Interest

Compound Name: 3-Acetylpyridine

Cat. No.: B027631 Get Quote

Technical Support Center: 3-Acetylpyridine
This guide provides comprehensive safety, handling, and storage procedures for 3-
Acetylpyridine, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is 3-Acetylpyridine and what are its common applications?

A1: 3-Acetylpyridine (CAS No. 350-03-8), also known as methyl 3-pyridyl ketone, is an

organic compound with the molecular formula C₇H₇NO. It appears as a colorless to pale yellow

or clear brown liquid. It is used as an intermediate in the synthesis of pharmaceuticals, such as

risedronate sodium for treating osteoporosis, and in agrochemicals. It is also utilized as a

flavoring agent in some food products.

Q2: What are the primary hazards associated with 3-Acetylpyridine?

A2: 3-Acetylpyridine is classified as toxic if swallowed and causes skin and serious eye

irritation. Inhalation may cause respiratory tract irritation.

Q3: What personal protective equipment (PPE) should be worn when handling 3-
Acetylpyridine?

A3: When handling 3-Acetylpyridine, it is crucial to use appropriate personal protective

equipment. This includes chemical safety goggles or eyeglasses that meet OSHA or European
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standards, protective gloves (such as butyl rubber with a thickness >0.3 mm for extended

contact), and a lab coat or other protective clothing to prevent skin exposure. All handling of

this chemical should be conducted in a well-ventilated area or a chemical fume hood.

Q4: How should 3-Acetylpyridine be stored?

A4: Store 3-Acetylpyridine in a tightly closed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is between 15–25 °C. It should be stored locked up

and away from incompatible substances such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.

Troubleshooting Guide
Problem: Accidental Spill of 3-Acetylpyridine

Immediate Action: Evacuate the immediate area to avoid inhalation of vapors. Ensure the

area is well-ventilated.

Containment: For small spills, absorb the liquid with an inert material such as sand,

diatomaceous earth, or a universal binding agent. Prevent the spill from entering drains.

Cleanup: Carefully collect the absorbed material into a suitable, closed container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly.

Personal Protection: Anyone involved in the cleanup must wear appropriate PPE, including

respiratory protection.

Problem: Accidental Exposure to 3-Acetylpyridine

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if skin irritation

occurs.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison

control center or doctor immediately. Never give anything by mouth to an unconscious

person.

Data and Properties
Physical and Chemical Properties of 3-Acetylpyridine

Property Value

Molecular Formula C₇H₇NO

Molecular Weight 121.14 g/mol

Appearance Colorless to pale yellow liquid

Melting Point 11-13 °C

Boiling Point 220 °C

Density 1.102 g/mL at 25 °C

Flash Point 104 °C (closed cup)

Refractive Index n20/D 1.534

Solubility of 3-Acetylpyridine
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Solvent Solubility

Water Soluble in hot water.

Alcohols Soluble.

Ether Soluble.

Acids Soluble.

Chloroform Slightly soluble.

Methanol Slightly soluble.

Ligroin Insoluble.

Experimental Protocols
Detailed methodologies for specific experiments using 3-Acetylpyridine are highly dependent

on the nature of the research being conducted. As such, specific protocols are not provided

here. Researchers should always consult established literature and their institution's safety

guidelines before proceeding with any experiment. General best practices include:

Risk Assessment: Conduct a thorough risk assessment for any new procedure involving 3-
Acetylpyridine.

Fume Hood Usage: Always handle 3-Acetylpyridine in a properly functioning chemical fume

hood to minimize inhalation exposure.

Incompatible Materials: Ensure that 3-Acetylpyridine is not brought into contact with

incompatible materials such as strong acids, bases, or oxidizing agents, which could lead to

vigorous reactions.

Waste Disposal: Dispose of all waste containing 3-Acetylpyridine in accordance with local,

state, and federal regulations for hazardous waste. Do not mix with other waste streams.
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Workflow for 3-Acetylpyridine Spill Response

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste According
to Regulations
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First Aid for 3-Acetylpyridine Exposure

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
Flush Eyes with Water

(15 mins)

Move to Fresh Air

Rinse Mouth

Rinse Skin with Soap & Water
(15 mins)

Seek Immediate
Medical Attention

Do NOT Induce Vomiting

Click to download full resolution via product page

To cite this document: BenchChem. [Safe handling and storage procedures for 3-
Acetylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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